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Compound of Interest

Compound Name: ZPCK

Cat. No.: B1681812 Get Quote

This guide provides immediate and essential safety protocols, logistical information, and

disposal plans for ZPCK (Z-Phe-Ala-Chloromethylketone), a chemical compound intended for

research and development use only.[1] The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
ZPCK is classified as a hazardous substance that causes severe skin burns and eye damage.

[1] It is crucial to handle this compound with appropriate personal protective equipment to

prevent exposure.

Table 1: Personal Protective Equipment (PPE) for Handling ZPCK
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Protection Type Recommended Equipment

Eye/Face

Safety glasses with side-shields or a face shield

are mandatory to protect against splashes and

dust.[2]

Skin

Chemical-resistant gloves should be worn at all

times.[2] A lab coat or other protective clothing is

required to prevent skin contact.[1]

Respiratory

In case of inadequate ventilation or the

formation of aerosols or dust, a NIOSH-

approved respirator or a self-contained

breathing apparatus should be used.[1][2]

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of ZPCK and ensuring a

safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of dust or vapors.[1]

Avoid direct contact with the skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols during handling.[1][2]

Use non-sparking tools to prevent ignition sources.[1]

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated area.[1]

The recommended storage temperature is -20°C.[3]

Keep away from incompatible materials and foodstuff containers.[1]
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Emergency and First Aid Measures
In case of exposure to ZPCK, immediate action is required.

Table 2: First Aid Procedures for ZPCK Exposure

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration and seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Never give anything by mouth to an

unconscious person.[1][2]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential.

Accidental Release:

Evacuate personnel from the affected area.[2]

Ensure adequate ventilation and eliminate all ignition sources.[1]

Wear appropriate personal protective equipment as outlined in Table 1.[1]
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For spills, avoid creating dust.[2] Carefully sweep or shovel the material into a suitable,

closed container for disposal.[2]

Prevent the chemical from entering drains or the environment.[1][2]

Disposal:

Dispose of ZPCK and its containers in accordance with all applicable local, state, and federal

regulations.[1]

Contaminated materials should be handled as hazardous waste and disposed of at an

approved waste treatment facility.[1]

Experimental Workflow for Handling ZPCK
The following diagram outlines the standard workflow for safely handling ZPCK in a laboratory

setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of ZPCK.
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Disclaimer: No specific experimental protocols or signaling pathways involving ZPCK were

found in the provided search results. The information presented here is based on general

chemical safety and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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